7-Fluoro-1,2,3,4-tetrahydro-5H-benzo[b]azepin-5-one hydrochloride

• Molecular Formula: C10H11ClFNO
• Molecular Weight: 215.65 g/mol
• SMILES: C1CC(=O)C2=C(C=CC(=C2)F)NC1.Cl
• InChI: InChI=1S/C10H10FNO.ClH/c11-7-3-4-9-8(6-7)10(13)2-1-5-12-9;/h3-4,6,12H,1-2,5H2;1H
• InChIKey: ICHGIGKLJCVPNN-UHFFFAOYSA-N

Inconsistent benzazepinone substitution risks misleading SAR and assay artifacts. This 7-fluoro HCl salt delivers precise LogP 2.21, balancing metabolic stability and solubility. • ≥98% HPLC purity for reproducible IC₅₀ data. • Pre-formed HCl salt eliminates DMSO solubility artifacts in TEAD reporter and kinase assays. • ¹⁹F NMR-ready probe for direct ligand-protein interaction detection. Bulk stock available for immediate dispatch.

7-Fluoro-1,2,3,4-tetrahydro-5H-benzo[b]azepin-5-one Hydrochloride: Identity & Specifications

7-Fluoro-1,2,3,4-tetrahydro-5H-benzo[b]azepin-5-one hydrochloride (CAS 2387601-66-1, free base CAS 886366-83-2) is a fluorinated benzazepinone heterocycle with molecular formula C₁₀H₁₁ClFNO and molecular weight 215.65 g/mol . It belongs to the tetrahydrobenzo[b]azepin-5-one class, a privileged scaffold in medicinal chemistry for kinase inhibition, GPCR modulation, and protein-protein interaction disruption [1]. The compound is commercially supplied at ≥98% purity (HPLC) and is designated exclusively for research and development use . Its positionally defined 7-fluoro substitution—as opposed to 7-chloro, 7-trifluoromethyl, or 8-fluoro isomers—creates a distinct physicochemical profile that directly impacts lead optimization campaigns, making indiscriminate substitution among in-class analogs a material risk in drug discovery workflows.

Scaffold Fluorinated benzazepinone HCl

Salt form Pre-formed hydrochloride

Regioisomer 7-Fluoro substitution

• [1] Li, Q.; Yan, K.; Zhu, Y.; Qi, G.; Wang, Y.; Hao, W.-J.; Jiang, B. Rh(III)-Catalyzed Annulative Aldehydic C-H Functionalization for Accessing Ring-Fluorinated Benzo[b]azepin-5-ones. Chin. Chem. Lett. 2023, 34 (6), 108014. View Source

Non-Interchangeable 7-Fluoro Benzazepinone Scaffold

Tetrahydrobenzo[b]azepin-5-ones are not a uniform commodity; the identity, position, and electronic character of the aryl substituent at C7 fundamentally alter lipophilicity, metabolic stability, and target engagement [1]. The 7-fluoro substituent (Hammett σₘ = 0.34; σₚ = 0.06) provides a unique balance of electron-withdrawing inductive effect and resonance donation, yielding a LogP of 2.21 that sits precisely between the non-fluorinated parent (LogP ~1.7–2.8) and the excessively lipophilic 7-trifluoromethyl analog (LogP 3.09) . The hydrochloride salt form further differentiates this compound from free-base analogs by enhancing aqueous solubility and crystallinity, a factor that is non-negotiable in biochemical assay development and in vivo formulation. Treating any benzazepinone as a drop-in replacement without verifying the substitution pattern and salt form risks misleading structure-activity relationship (SAR) conclusions and procurement of an unfit-for-purpose intermediate.

Position 8-Fluoro regioisomer alters dipole moment and metabolic soft spots, potentially invalidating SAR hypotheses.

Substituent 7-CF₃ analog shifts lipophilicity approx –0.9 log units higher, may exceed drug-likeness thresholds.

Salt form Free base analogs require in-house solubilization, introducing assay variability not present with pre-formed HCl salt.

• [1] Li, Q.; Yan, K.; Zhu, Y.; Qi, G.; Wang, Y.; Hao, W.-J.; Jiang, B. Rh(III)-Catalyzed Annulative Aldehydic C-H Functionalization for Accessing Ring-Fluorinated Benzo[b]azepin-5-ones. Chin. Chem. Lett. 2023, 34 (6), 108014. View Source

Quantitative Comparison: 7-Fluoro Derivative vs. Analogs

Intermediate Lipophilicity Between Non-Fluorinated and 7-CF3 Analogs

The 7-fluoro substitution confers a computed LogP of 2.2141, which is distinctly lower than the 7-trifluoromethyl analog (LogP 3.0938) and falls within the optimal range for oral drug-likeness . This intermediate lipophilicity balances membrane permeability with aqueous solubility, a parameter directly relevant to lead optimization where the 7-CF₃ derivative may exceed Lipinski's Rule of Five thresholds or suffer from excessive plasma protein binding .

Intermediate Lipophilicity

Reported

LogP 2.21 vs. parent (1.7–2.8) and 7-CF₃ (3.09)

Intermediate lipophilicity supports drug-like optimization

Computational prediction; verification recommended

Evidence Dimension	Computed LogP (octanol-water partition coefficient)
Target Compound Data	7-Fluoro free base: LogP = 2.2141
Comparator Or Baseline	Non-fluorinated parent (CAS 1127-74-8): LogP = 1.7–2.82; 7-Trifluoromethyl analog (CAS 851045-54-0): LogP = 3.0938
Quantified Difference	ΔLogP vs. non-fluorinated ≈ 0 to +0.5; ΔLogP vs. 7-CF₃ = –0.88; 7-F occupies the intermediate lipophilicity window
Conditions	Computational prediction (vendor-reported); free base forms compared

Why This Matters

Procurement of the 7-fluoro analog ensures lead compounds remain within the drug-like lipophilicity space, reducing the risk of downstream ADME failure associated with excessively lipophilic 7-CF₃ or variable-activity non-fluorinated scaffolds.

Hydrochloride Salt Solubility Advantage Over Free Base Analogs

7-Fluoro-1,2,3,4-tetrahydro-5H-benzo[b]azepin-5-one is commercially available as a pre-formed hydrochloride salt (CAS 2387601-66-1, MW 215.65), whereas the non-fluorinated parent, 7-chloro, and 7-trifluoromethyl analogs are predominantly supplied as free bases . The hydrochloride salt form predictably enhances aqueous solubility by several-fold relative to the free base, a well-established pharmaceutical salt selection principle that directly impacts dissolution rates in assay media and formulation development [1].

Salt Form Advantage

Class-level

HCl salt available; free base only for parent, 7-Cl, 7-CF₃ analogs

Consistent dissolution for assay use

Direct solubility data not located for this series

Evidence Dimension	Salt form and derived aqueous solubility for biochemical assay and in vivo formulation readiness
Target Compound Data	Hydrochloride salt (CAS 2387601-66-1); MW 215.65; ionizable in aqueous media
Comparator Or Baseline	7-Chloro analog (CAS 160129-45-3): free base only, MW 195.65; Non-fluorinated parent (CAS 1127-74-8): free base only, MW 161.20; 7-Trifluoromethyl analog (CAS 851045-54-0): free base only, MW 229.2
Quantified Difference	HCl salt vs. free base solubility enhancement: qualitative class-level advantage; direct comparative solubility data not located in public domain for this specific series
Conditions	Vendor specification; salt form identity confirmed by CAS registry

Why This Matters

For laboratories conducting biochemical assays or in vivo studies, the pre-formed HCl salt eliminates the need for in-house salt preparation and ensures batch-to-batch consistency in dissolution behavior, reducing experimental variability versus free base analogs that require on-the-fly solubilization.

• [1] Berge, S. M.; Bighley, L. D.; Monkhouse, D. C. Pharmaceutical Salts. J. Pharm. Sci. 1977, 66 (1), 1–19. (Class-level reference for hydrochloride solubility advantage.) View Source

Positional Fluorination: C7 vs. C8 Regioisomer Differentiation

The 7-fluoro substitution positions the fluorine atom para to the ketone and meta to the ring junction nitrogen on the benzene ring, whereas the 8-fluoro isomer (8-fluoro-1,3,4,5-tetrahydrobenzo[b]azepin-2-one) places the fluorine at a different electronic environment [1]. These positionally distinct regioisomers exhibit different hydrogen-bond acceptor capacities, dipole moments, and metabolic soft-spot profiles. In the broader benzazepine medicinal chemistry literature, regioisomeric fluorine placement has been shown to alter target binding affinity by >10-fold and cytochrome P450 metabolic stability by >3-fold [2].

Regioisomer Differentiation

Data to verify

7-F vs. 8-F: distinct IUPAC, CAS, dipole moments

Incorrect regioisomer invalidates SAR

Biological differentiation magnitude context-dependent

Evidence Dimension	Regioisomeric identity: C7-fluoro vs. C8-fluoro benzazepinone scaffold
Target Compound Data	7-Fluoro-1,2,3,4-tetrahydro-5H-benzo[b]azepin-5-one (fluorine at C7, TPSA 29.1, H-acceptors 2, H-donors 1)
Comparator Or Baseline	8-Fluoro-1,3,4,5-tetrahydrobenzo[b]azepin-2-one (PubChem CID distinct; carbonyl at C2, fluorine at C8) [1]
Quantified Difference	Regioisomeric: distinct IUPAC names, CAS numbers, and computed descriptors; biological differentiation magnitude is compound-context-dependent and not directly quantified for this scaffold pair
Conditions	Structural comparison based on PubChem records and vendor catalog entries

Why This Matters

Procurement of the incorrect regioisomer (8-fluoro instead of 7-fluoro) leads to structurally distinct lead compounds, invalidating SAR hypotheses and wasting screening resources. Explicit CAS number verification (886366-83-2 free base; 2387601-66-1 HCl) is the only reliable procurement safeguard.

• [1] PubChem. 8-Fluoro-1,3,4,5-tetrahydrobenzo[b]azepin-2-one, CID entry. View Source
• [2] Gillis, E. P.; Eastman, K. J.; Hill, M. D.; Donnelly, D. J.; Meanwell, N. A. Applications of Fluorine in Medicinal Chemistry. J. Med. Chem. 2015, 58 (21), 8315–8359. (Class-level reference for fluorine positional effects on potency and metabolism.) View Source

Synthetic Tractability via Rh(III)-Catalyzed Methodology

A Rh(III)-catalyzed aldehydic C-H activation/[4+3] annulation cascade has been explicitly demonstrated for the synthesis of β-monofluorinated benzo[b]azepin-5-ones, producing compounds in good yields with complete regioselectivity [1]. This methodology establishes a defined synthetic route to the 7-fluoro substitution pattern that is not universally applicable to all regioisomers. Additionally, Ni(II)/tetrahydroxydiboron co-catalyzed methods enable further derivatization with fluorinated side chains . The existence of peer-reviewed synthetic procedures reduces the risk and cost of custom derivatization compared to non-fluorinated or alternative-substituted analogs lacking published synthetic protocols.

Synthetic Tractability

Method context

Rh(III)-catalyzed [4+3] annulation; yields up to 70%

Published methodology supports derivatization

Scope includes C7-fluoro pattern

Evidence Dimension	Availability of published, regiospecific synthetic methodology for derivatization
Target Compound Data	Rh(III)-catalyzed method specifically produces β-monofluorinated benzo[b]azepin-5-ones with complete regioselectivity [1]
Comparator Or Baseline	Non-fluorinated benzo[b]azepin-5-ones: alternative synthetic routes available but not directly translatable to fluorinated series due to altered reactivity; 7-CF₃ analogs lack equivalent published catalytic methodology
Quantified Difference	Methodology reported yields up to 70% for representative substrates [1]; scope includes C7-fluoro substitution pattern
Conditions	Rh(III) catalysis, N-sulfonyl-2-aminobenzaldehydes + gem-difluorocyclopropenes, Chinese Chemical Letters 2023

Why This Matters

Procurement of the 7-fluoro scaffold, rather than the 7-CF₃ or 7-Cl analogs, is strategically advantageous when downstream structure-activity relationship exploration requires further synthetic elaboration, as established catalytic methods reduce both time and cost for library synthesis.

• [1] Li, Q.; Yan, K.; Zhu, Y.; Qi, G.; Wang, Y.; Hao, W.-J.; Jiang, B. Rh(III)-Catalyzed Annulative Aldehydic C-H Functionalization for Accessing Ring-Fluorinated Benzo[b]azepin-5-ones. Chin. Chem. Lett. 2023, 34 (6), 108014. View Source

Application Scenarios for 7-Fluoro Benzazepinone HCl

Kinase Inhibitor Lead Optimization

When a tetrahydrobenzo[b]azepin-5-one scaffold has been identified as a kinase hinge-binding motif, the 7-fluoro substitution offers an intermediate LogP of 2.21 that avoids the excessive lipophilicity of the 7-CF₃ analog (LogP 3.09) while providing greater metabolic stability than the non-fluorinated parent. The hydrochloride salt ensures consistent solubilization in biochemical assay buffers, enabling reliable IC₅₀ determination without DMSO-related artifacts [1][2].

YAP/TAZ-TEAD Protein-Protein Interaction Inhibitor Development

The tetrahydrobenzoazepinone scaffold has been explicitly claimed in patent literature as a YAP/TAZ-TEAD inhibitor chemotype for oncology and fibrosis indications [1]. The 7-fluoro substitution provides a vector for further structural elaboration while the pre-formed HCl salt facilitates direct use in cell-based TEAD reporter assays, avoiding solubility-related false negatives that may occur with free base analogs.

Fluorinated Fragment Library for ¹⁹F NMR-Based Screening

The 7-fluoro substituent serves as a naturally incorporated ¹⁹F NMR probe, enabling direct detection of ligand-protein interactions in fragment-based drug discovery without the need for post-synthetic labeling. The ≥98% purity specification and HCl salt form ensure minimal spectral interference from impurities and consistent solubility in aqueous screening conditions [1].

Synthetic Intermediate for Benzazepinone Libraries

For medicinal chemistry groups building focused libraries around the benzazepinone core, the 7-fluoro scaffold is supported by published Rh(III)-catalyzed and Ni-catalyzed synthetic methodologies that enable late-stage functionalization [1][2]. This reduces the synthetic burden compared to 7-CF₃ or 7-Cl analogs, for which equivalent catalytic diversification procedures have not been reported.

Application

Selection Property

Validation Focus

Kinase inhibitor lead optimization

Intermediate lipophilicity & HCl salt

Biochemical assay solubility & metabolic stability

YAP/TAZ-TEAD pathway studies

Fluorinated scaffold with reported TEAD inhibitor chemotype

Cell-based reporter assay compatibility

¹⁹F NMR fragment-based screening

Built-in ¹⁹F probe & ≥98% purity

Spectral clarity & aqueous solubility

Benzazepinone library synthesis

Published catalytic derivatization methodology

Derivatization efficiency & scope

• [1] Vanderhoydonck, B.; Marchand, A.; Candi, A.; Versele, M. Tetrahydrobenzoazepinones and Related Analogs for Inhibiting YAP/TAZ-TEAD. U.S. Patent Publication No. 2023/0278962 A1, September 7, 2023. Assignee: Katholieke Universiteit Leuven, SpringWorks Therapeutics, VIB vzw. View Source
• [2] Li, Q.; Yan, K.; Zhu, Y.; Qi, G.; Wang, Y.; Hao, W.-J.; Jiang, B. Rh(III)-Catalyzed Annulative Aldehydic C-H Functionalization for Accessing Ring-Fluorinated Benzo[b]azepin-5-ones. Chin. Chem. Lett. 2023, 34 (6), 108014. View Source